N-{[5-(3-chlorophenyl)-2-furyl]methyl}-N-(1H-1,2,4-triazol-3-yl)amine

• Molecular Formula: C13H11ClN4O
• Molecular Weight: 274.7 g/mol
• IUPAC Name: N-[[5-(3-chlorophenyl)furan-2-yl]methyl]-1H-1,2,4-triazol-5-amine
• InChI: InChI=1S/C13H11ClN4O/c14-10-3-1-2-9(6-10)12-5-4-11(19-12)7-15-13-16-8-17-18-13/h1-6,8H,7H2,(H2,15,16,17,18)
• InChI Key: CXKLDNQYGRIDRD-UHFFFAOYSA-N
• SMILES: C1=CC(=CC(=C1)Cl)C2=CC=C(O2)CNC3=NC=NN3

Description

N-{[5-(3-chlorophenyl)-2-furyl]methyl}-N-(1H-1,2,4-triazol-3-yl)amine, commonly known as CTFA, is a chemical compound that has gained significant interest in the scientific research community due to its potential applications in various fields.

Mechanism Of Action

The mechanism of action of CTFA is not fully understood, but it is believed to involve the inhibition of various enzymes and proteins in the target organism. In fungi, CTFA has been found to inhibit the synthesis of ergosterol, which is an essential component of the fungal cell membrane. In bacteria, CTFA has been found to inhibit the synthesis of peptidoglycan, which is an essential component of the bacterial cell wall. In cancer cells, CTFA has been found to induce apoptosis, which is a programmed cell death.
Biochemical and Physiological Effects:
CTFA has been found to have various biochemical and physiological effects. In fungi, CTFA has been found to disrupt the cell membrane, leading to cell death. In bacteria, CTFA has been found to disrupt the cell wall, leading to cell death. In cancer cells, CTFA has been found to induce cell death through various mechanisms such as DNA damage, inhibition of cell cycle, and induction of apoptosis.

Advantages And Limitations For Lab Experiments

CTFA has several advantages for lab experiments such as its broad-spectrum activity against various organisms, low toxicity, and ease of synthesis. However, CTFA also has some limitations such as its low solubility in water, which can affect its efficacy in some applications.

Future Directions

For the study of CTFA include the development of CTFA-based drugs, optimization of the synthesis method, and further research on its mechanism of action and potential applications.

Synthesis Methods

The synthesis method of CTFA involves the reaction of 3-chlorobenzaldehyde with furfural in the presence of ammonium acetate to form 5-(3-chlorophenyl)-2-furfural. The resulting compound is then reacted with 1H-1,2,4-triazole-3-amine in the presence of acetic acid to form CTFA.

Scientific Research Applications

CTFA has been extensively studied for its potential applications in various fields such as medicine, agriculture, and material science. In medicine, CTFA has been found to exhibit antifungal, antibacterial, and anticancer properties. In agriculture, CTFA has been found to have insecticidal and herbicidal properties. In material science, CTFA has been found to have potential applications in the synthesis of organic semiconductors.